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Compound of Interest

Compound Name: Cupric chloride

Cat. No.: B8817568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility of cupric chloride (CuCl₂) in a range of

common organic solvents. Understanding the solubility of this inorganic salt is paramount for its

application in various fields, including organic synthesis, catalysis, and materials science. This

document provides a compilation of quantitative solubility data, a detailed experimental

protocol for solubility determination, and a logical workflow to guide researchers in their

experimental design.

Quantitative Solubility Data
The solubility of anhydrous cupric chloride in various organic solvents is summarized in the

table below. The data is presented in grams of CuCl₂ per 100 grams of solvent ( g/100g ) at

specified temperatures. It is important to note that the solubility can be significantly influenced

by the presence of water and other impurities.
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Organic Solvent Temperature (°C)
Solubility ( g/100g of
solvent)

Methanol 0 56.5[1][2]

10 57.4[1][2]

15 68[3]

20 58.6[1][2]

30 60.0[1][2]

40 61.8[1][2]

50 64.4[1][2]

60 66.4[2]

Ethanol (absolute) 0 42.3[1][2]

10 46.0[1][2]

15 53[3]

20 50.0[1][2]

30 54.1[1][2]

40 58.3[1][2]

50 63.9[1][2]

60 70.8[1][2]

Acetone 18 2.97[1][2]

56 1.42[1][2]

Acetonitrile 18 1.6[1][2]

Pyridine 10 0.294[1][2]

25 0.349[1][2]

95 0.925[1][2]

Diethyl Ether 11 0.043[1][2]
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20 0.11[1][2]

Ethyl Acetate 20 3.09[1]

Qualitative Solubility Observations:

Dimethylformamide (DMF): Soluble.[1] Cupric chloride is used in DMF for certain organic

reactions.[4][5]

Dimethyl Sulfoxide (DMSO): Soluble.[1] The use of DMSO as a solvent can improve the

solubility of metal chlorides.[6]

Tetrahydrofuran (THF): Sparingly soluble.[1] Refluxing may be required to achieve

dissolution.[1]

Dichloromethane (DCM): Slightly soluble.[1]

Experimental Protocol: Isothermal Saturation
Method
The determination of cupric chloride solubility in organic solvents is typically achieved using

the isothermal saturation method.[1][7] This method involves creating a saturated solution at a

constant temperature and then quantifying the concentration of the dissolved salt.

Objective: To determine the equilibrium solubility of anhydrous cupric chloride in a specific

organic solvent at a defined temperature.

Materials and Equipment:

Anhydrous cupric chloride (CuCl₂)

High-purity organic solvent of interest

Thermostatic shaker or water bath with precise temperature control (±0.1°C)

Sealable glass vials or flasks
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Analytical balance

Volumetric flasks and pipettes

Syringe filters with appropriate chemical resistance

Drying oven

Desiccator

Instrumentation for quantitative analysis of copper (e.g., Atomic Absorption Spectroscopy

(AAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), or UV-Vis

Spectrophotometry)

Procedure:

Sample Preparation:

Add an excess amount of anhydrous cupric chloride to a known mass or volume of the

organic solvent in a sealable glass vial.[1] The presence of excess solid is crucial to

ensure the solution reaches saturation.[1]

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker or water bath set to the desired experimental

temperature.

Agitate the mixture for a sufficient duration to allow the system to reach equilibrium. The

time required for equilibration should be determined empirically; preliminary studies may

involve sampling at different time points (e.g., 24, 48, and 72 hours) to ensure the

concentration of the dissolved salt becomes constant.[8][9]

Sample Collection and Separation:

Once equilibrium is reached, cease agitation and allow the excess solid to settle.
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Carefully withdraw a known volume of the supernatant (the clear saturated solution) using

a pre-heated or temperature-equilibrated pipette to avoid precipitation due to temperature

changes.

Immediately filter the collected sample using a syringe filter that is chemically compatible

with the solvent to remove any suspended solid particles.

Quantitative Analysis (Gravimetric Method as an example):

Accurately weigh a clean, dry evaporating dish.

Transfer a known mass or volume of the filtered saturated solution into the pre-weighed

evaporating dish.

Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood on a hot

plate at a temperature below the decomposition temperature of CuCl₂ or in a vacuum

oven).

Once the solvent is fully evaporated, place the evaporating dish containing the dry cupric
chloride residue in a desiccator to cool to room temperature.

Weigh the evaporating dish with the residue.

Repeat the heating, cooling, and weighing steps until a constant mass is achieved.[1]

Calculation of Solubility:

Calculate the mass of the dissolved cupric chloride by subtracting the initial mass of the

empty evaporating dish from the final constant mass of the dish and residue.

Determine the mass of the solvent in the analyzed sample.

Express the solubility as grams of cupric chloride per 100 grams of solvent.

Logical Workflow for Solubility Determination
The following diagram illustrates the logical workflow for determining and analyzing the

solubility of cupric chloride in an organic solvent.
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Preparation

Equilibration

Analysis

Results

Start: Define Solvent and Temperature

Prepare Anhydrous CuCl2 and High-Purity Solvent

Add Excess CuCl2 to Solvent in Sealed Vial

Agitate at Constant Temperature in Thermostatic Bath

Periodically Sample to Confirm Equilibrium

Separate Supernatant from Excess Solid

Equilibrium Reached

Filter Saturated Solution

Quantify Dissolved CuCl2 (e.g., Gravimetric, AAS, ICP)

Calculate Solubility (g/100g solvent)

Report Data in Tabular Format

End

Click to download full resolution via product page

Caption: Workflow for determining cupric chloride solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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